N-(3-methoxyphenyl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H15N5O2S2/c1-25-13-5-2-4-12(10-13)19-16(24)11-27-17-8-7-15-20-21-18(23(15)22-17)14-6-3-9-26-14/h2-10H,11H2,1H3,(H,19,24)
• InChI Key: WDIJZKXYETZRSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CC=CS4)C=C2
• Molecular Formula: C18H15N5O2S2
• Molecular Weight: 397.5 g/mol
• CAS No.: 868966-59-0

Description

N-(3-methoxyphenyl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C18H15N5O2S2 and its molecular weight is 397.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Several studies have demonstrated the potential anticancer properties of compounds with structures related to "N-(3-methoxyphenyl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide". For example, derivatives of [1,2,4]triazolo[1,5-a]pyridines have shown remarkable anticancer effects with low toxicity, suggesting their potential as effective anticancer agents (Wang et al., 2015). Moreover, certain compounds have exhibited antiproliferative activities against various cancer cell lines, highlighting the therapeutic potential of structurally related molecules in cancer treatment (Tumosienė et al., 2020).

Antimicrobial Activities

Compounds with similar structures have also been investigated for their antimicrobial properties. For instance, derivatives of 1,2,4-triazolo[3,4-a]phthalazines have been synthesized and tested for inhibition activity against HCT 116 cancer cell line and screened for antimicrobial activities, indicating their potential in developing new antimicrobial agents (Kumar et al., 2019).

Development of Novel Therapeutic Agents

The modification and synthesis of new analogs of related compounds have been a focus of research for the development of novel therapeutic agents. Studies have shown that altering specific moieties within these compounds can lead to significant improvements in their pharmacological profiles, including reduced toxicity and enhanced therapeutic efficacy (Yanchenko et al., 2020).